1-(4-bromo-2-fluorophenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-bromo-2-fluorophenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C17H12BrFN6O/c1-9-2-4-10(5-3-9)16-21-17(26-23-16)14-15(20)25(24-22-14)13-7-6-11(18)8-12(13)19/h2-8H,20H2,1H3
• InChI Key: VOQPSOLQVNMUOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=C(C=C(C=C4)Br)F)N
• Molecular Formula: C17H12BrFN6O
• Molecular Weight: 415.2 g/mol

Description

1-(4-bromo-2-fluorophenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C17H12BrFN6O and its molecular weight is 415.226. The purity is usually 95%.
BenchChem offers high-quality 1-(4-bromo-2-fluorophenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-bromo-2-fluorophenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Applications

A significant portion of the research focuses on the synthesis and evaluation of antimicrobial properties of compounds containing 1,2,4-triazole, 1,3,4-oxadiazole, and related heterocycles. For instance, Kaneria et al. (2016) demonstrated a promising synthesis approach for 4-(alkyl/aryl)-3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol derivatives, which were screened for antimicrobial activity against various bacterial and fungal strains. Similarly, compounds synthesized from isonicotinic acid hydrazide and evaluated for their antimicrobial activities highlight the potential of such heterocyclic compounds in developing new antimicrobial agents (Bayrak et al., 2009).

Material Science and Energetic Materials

Research also extends into material science and the development of energetic materials. For example, Cao et al. (2020) successfully synthesized a bi-heterocyclic skeleton with high heat of formation (HOF) and corresponding energetic salts with high heat of detonation, showcasing the application of such compounds in designing new materials with desirable explosive properties (Cao et al., 2020).